1-(4-methoxyphenyl)-N-[4-(thiophen-2-ylmethoxy)benzyl]methanamine
1-(4-methoxyphenyl)-N-[4-(thiophen-2-ylmethoxy)benzyl]methanamine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0770979
InChI:
InChI=1S/C20H21NO2S/c1-22-18-8-4-16(5-9-18)13-21-14-17-6-10-19(11-7-17)23-15-20-3-2-12-24-20/h2-12,21H,13-15H2,1H3
SMILES:
COC1=CC=C(C=C1)CNCC2=CC=C(C=C2)OCC3=CC=CS3
Molecular Formula:
C20H21NO2S
Molecular Weight:
339.5 g/mol
1-(4-methoxyphenyl)-N-[4-(thiophen-2-ylmethoxy)benzyl]methanamine
CAS No.:
Cat. No.: VC0770979
Molecular Formula: C20H21NO2S
Molecular Weight: 339.5 g/mol
* For research use only. Not for human or veterinary use.
![1-(4-methoxyphenyl)-N-[4-(thiophen-2-ylmethoxy)benzyl]methanamine -](/images/no_structure.jpg)
Specification
| Molecular Formula | C20H21NO2S |
|---|---|
| Molecular Weight | 339.5 g/mol |
| IUPAC Name | 1-(4-methoxyphenyl)-N-[[4-(thiophen-2-ylmethoxy)phenyl]methyl]methanamine |
| Standard InChI | InChI=1S/C20H21NO2S/c1-22-18-8-4-16(5-9-18)13-21-14-17-6-10-19(11-7-17)23-15-20-3-2-12-24-20/h2-12,21H,13-15H2,1H3 |
| Standard InChI Key | WMTCCMWZWGVYDV-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)CNCC2=CC=C(C=C2)OCC3=CC=CS3 |
| Canonical SMILES | COC1=CC=C(C=C1)CNCC2=CC=C(C=C2)OCC3=CC=CS3 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator